3-Methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: 3-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H19NO6/c1-11(2,3)19-10(17)13-6-5-12(7-13,8(14)15)9(16)18-4/h5-7H2,1-4H3,(H,14,15)
• InChI Key: KHKXCXOXPYWOKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C(=O)O)C(=O)OC
• Molecular Formula: C12H19NO6
• Molecular Weight: 273.28 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, melting point, and boiling point, are not specified in the sources I have. These properties would need to be determined experimentally.

Scientific Research Applications

Analytical Characterization of NPS

The identification and analytical characterization of novel psychoactive substances (NPS) through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are crucial in resolving complex toxicological cases. Such analytical methods allow for the identification of unknown powders and crystals, determining their purities, and understanding their toxicological profiles in biological specimens (Ameline et al., 2019).

Environmental Exposure and Metabolite Detection

Studies on environmental exposure to chemicals, including organophosphorus and pyrethroid pesticides, utilize advanced analytical methods to detect specific metabolites in human urine. This approach helps assess the extent of exposure in populations, especially among vulnerable groups such as children (Babina et al., 2012).

Pharmacokinetic Studies

Pharmacokinetic studies, such as those conducted on specific drug candidates like TZT-1027, a cytotoxic dolastatin 10 derivative, provide insight into the metabolism, excretion, and dose-limiting toxicities of therapeutic compounds. Such research is fundamental in developing new drugs and understanding their behavior in the human body (de Jonge et al., 2005).

Metabolism and Excretion Studies

Investigating the metabolism and excretion of compounds, such as the HSP90 inhibitor BIIB021, in animal models and comparing these profiles to human plasma can reveal how compounds are processed in the body and highlight the importance of selecting appropriate animal models for translational research (Xu et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I have. It would depend on the context in which the compound is used, such as in a biological or chemical process.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I have. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound are not specified in the sources I have. Given its structure, it could potentially be of interest in fields such as medicinal chemistry or materials science.